![molecular formula C18H15FN2O3 B5885231 2-cyano-3-(2,4-dimethoxyphenyl)-N-(4-fluorophenyl)acrylamide](/img/structure/B5885231.png)
2-cyano-3-(2,4-dimethoxyphenyl)-N-(4-fluorophenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyano-3-(2,4-dimethoxyphenyl)-N-(4-fluorophenyl)acrylamide, also known as CFA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the acrylamide family of chemicals and has been shown to have a number of interesting properties that make it a valuable tool for researchers. In
Mechanism of Action
The mechanism of action of 2-cyano-3-(2,4-dimethoxyphenyl)-N-(4-fluorophenyl)acrylamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways within cells. Specifically, this compound has been shown to inhibit the activity of the enzyme phosphoinositide 3-kinase (PI3K), which is involved in cell growth and survival. Additionally, this compound has been shown to inhibit the activation of the protein Akt, which is also involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-tumor and anti-inflammatory properties, this compound has been shown to inhibit the production of reactive oxygen species (ROS) in cells. ROS are molecules that can cause damage to cells and are thought to play a role in the development of cancer and other diseases. Additionally, this compound has been shown to inhibit the activity of the protein kinase C (PKC) family of enzymes, which are involved in a number of cellular processes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-cyano-3-(2,4-dimethoxyphenyl)-N-(4-fluorophenyl)acrylamide in lab experiments is its high potency. This compound has been shown to have activity at very low concentrations, making it a valuable tool for researchers. Additionally, this compound has been shown to be relatively stable in solution, making it easy to work with in the lab. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to some cell types at high concentrations, and care must be taken when working with this compound.
Future Directions
There are a number of future directions for research on 2-cyano-3-(2,4-dimethoxyphenyl)-N-(4-fluorophenyl)acrylamide. One area of interest is in the development of more specific inhibitors of PI3K and Akt, which could have potential applications in the treatment of cancer and other diseases. Additionally, there is interest in exploring the potential of this compound as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis. Finally, there is interest in exploring the potential of this compound as a tool for studying the role of ROS and PKC in cellular processes.
Synthesis Methods
The synthesis of 2-cyano-3-(2,4-dimethoxyphenyl)-N-(4-fluorophenyl)acrylamide involves the reaction of 2,4-dimethoxybenzaldehyde, 4-fluoroaniline, and malononitrile in the presence of a base catalyst. The resulting product is then purified through a series of recrystallizations to yield a white crystalline solid. This synthesis method has been optimized to produce high yields of this compound with good purity.
Scientific Research Applications
2-cyano-3-(2,4-dimethoxyphenyl)-N-(4-fluorophenyl)acrylamide has been shown to have a number of potential applications in scientific research. One area of interest is in the field of cancer research, where this compound has been shown to have anti-tumor properties. Specifically, this compound has been shown to inhibit the growth of breast cancer cells by inducing apoptosis, or programmed cell death. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
(E)-2-cyano-3-(2,4-dimethoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O3/c1-23-16-8-3-12(17(10-16)24-2)9-13(11-20)18(22)21-15-6-4-14(19)5-7-15/h3-10H,1-2H3,(H,21,22)/b13-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFAOOJUABFAIAH-UKTHLTGXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.